8-Imino-1,4-dioxa-8l6-thiaspiro[4.5]decane 8-oxide hydrochloride

• IUPAC Name: 8-imino-1,4-dioxa-8λ6-thiaspiro[4.5]decane 8-oxide;hydrochloride
• InChI: InChI=1S/C7H13NO3S.ClH/c8-12(9)5-1-7(2-6-12)10-3-4-11-7;/h8H,1-6H2;1H
• InChI Key: JMLMQDTVRJUSMY-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=N)(=O)CCC12OCCO2.Cl
• Molecular Formula: C7H14ClNO3S
• Molecular Weight: 227.71 g/mol
• CAS RN: 2241140-08-7

Description

8-Imino-1,4-dioxa-8l6-thiaspiro[4.5]decane 8-oxide hydrochloride, also known as TBOA-HCl, is a chemical compound that has been widely studied for its potential applications in scientific research. TBOA-HCl is a potent inhibitor of glutamate transporters, which play a crucial role in regulating the levels of the neurotransmitter glutamate in the brain.

Scientific Research Applications

Stereochemically Controlled Synthesis The stereochemically controlled synthesis of 1,8-dioxaspiro[4.5]decanes and 1-oxa-8-thiaspiro[4.5]decanes can be achieved through phenylsulfanyl migration. This method allows for the preparation of single enantiomers and diastereoisomers of 2- and 3-alkyl-3-phenylsulfanyl-1,8-dioxa- and 1-oxa-8-thiaspiro[4.5]decanes with either syn or anti stereochemistry, controlled by aldol reactions or reduction of hydroxy-ketones (Eames et al., 1996).

Enantioselective Aldol Reactions Proline-catalyzed aldol reactions of tetrahydro-4H-thipyranone with racemic 1,4-dioxa-8-thia-spiro[4.5]decane-6-carboxaldehyde and with meso/dl 1,4-dioxa-8-thiaspiro[4.5]decane-6,10-dicarboxaldehyde proceed with dynamic kinetic resolution, offering a straightforward method for the synthesis of useful tetrapropionate synthons with excellent enantioselectivity (Ward et al., 2005).

Olefin Synthesis via Alkylation A novel olefin synthesis approach through regioselective alkylation of α-(p-tolylsulfonyl)thiane S,S-dioxide, leading to the synthesis of 3-alkyl-3-cyclopentenones, demonstrates the chemical versatility of the compound (Matsuyama et al., 1986).

Castagnoli-Cushman Reaction Enhancement The enhanced reactivity of cyclic anhydrides like 8-oxa-1,4-dithiaspiro[4.5]decane-7,9-dione in the Castagnoli-Cushman reaction with imines showcases the compound's broad substrate scope and potential in synthetic chemistry applications (Rashevskii et al., 2020).

Nonlinear Optical Material Characterization 8-(4'-Acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane has been characterized as a promising organic material for nonlinear optical devices, highlighting the compound's utility in advanced materials science (Kagawa et al., 1994).